Cas no 2287266-24-2 (2-[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• CAS No: 2287266-24-2
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6430069
• PubChem ID: 137945506
• Update Time: 2025-07-09

2-[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• EN300-6761554
• 2287266-24-2
• 2-{[(benzyloxy)carbonyl]amino}-2-[3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C23H25NO4/c25-20(26)19(24-21(27)28-13-18-9-5-2-6-10-18)23-14-22(15-23,16-23)12-11-17-7-3-1-4-8-17/h1-10,19H,11-16H2,(H,24,27)(H,25,26)
• InChI Key： OZYCGQKCIMDWNG-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(CCC3C=CC=CC=3)(C1)C2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

Professional Introduction of CAS No. 2287266-24-2: 2-[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic Acid

The compound with CAS number 2287266-24-2, known as 2-[3-(2-Phenylethyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Chemical Structure and Properties: The molecule consists of a bicyclo[1.1.1]pentane ring system, which is a highly strained structure known for its stability and versatility in organic synthesis. The presence of a phenyl group attached to the ethyl chain introduces aromaticity, enhancing the compound's electronic properties. Additionally, the phenylmethoxycarbonylamino group adds functionality, making it suitable for various chemical reactions and biological interactions.

Applications in Drug Discovery: Recent studies have highlighted the potential of this compound in medicinal chemistry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Researchers have explored its role in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate these targets makes it a promising candidate for drug development.

Advances in Synthesis Techniques: The synthesis of this compound has been optimized using cutting-edge methodologies, including microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have improved the yield and purity of the compound, making it more accessible for research and industrial applications.

Bioavailability and Toxicity Studies: Preclinical studies have demonstrated that CAS No. 2287266-24-2 exhibits favorable pharmacokinetic properties, including good absorption and moderate clearance rates. Toxicity profiles indicate low acute toxicity, suggesting its potential for safe use in therapeutic applications.

Future Directions: Ongoing research is focused on exploring the compound's efficacy in treating specific diseases, as well as its potential for use in advanced materials such as sensors and drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, CAS No. 2287266-24-2: 2-[3-(Phenylethyl)-bicyclo[1.1.1]pentanyl]-phenylmethoxycarbonylaminoacetic acid represents a significant advancement in organic chemistry with broad implications for medicine and technology.